Cas no 1805146-36-4 (2-(Difluoromethyl)-6-iodo-4-nitropyridine-3-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-6-iodo-4-nitropyridine-3-carbonyl chloride
• CAS No: 1805146-36-4
• MF: C₇H₂ClF₂IN₂O₃
• MW: 362.456659793854
• CID: 4892861
• Update Time: 2025-06-09

2-(Difluoromethyl)-6-iodo-4-nitropyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-iodo-4-nitropyridine-3-carbonyl chloride

• Inchi： 1S/C7H2ClF2IN2O3/c8-6(14)4-2(13(15)16)1-3(11)12-5(4)7(9)10/h1,7H
• InChI Key： IODRFPWISAFRDG-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(=O)Cl)C(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 75.8

Additional information on 2-(Difluoromethyl)-6-iodo-4-nitropyridine-3-carbonyl chloride

Introduction to 2-(Difluoromethyl)-6-iodo-4-nitropyridine-3-carbonyl chloride (CAS No. 1805146-36-4)

2-(Difluoromethyl)-6-iodo-4-nitropyridine-3-carbonyl chloride (CAS No. 1805146-36-4) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, an iodine substituent, and a nitro group, all of which contribute to its potential applications in drug discovery and development.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of molecules, making it a valuable functional group in the design of novel therapeutic agents. The iodine substituent, on the other hand, can influence the lipophilicity and electronic properties of the molecule, which are crucial for optimizing pharmacokinetic and pharmacodynamic profiles. The nitro group adds further complexity by introducing redox-active properties that can be leveraged in various biological contexts.

In recent years, there has been a surge of interest in the development of pyridine-based compounds for their diverse biological activities. Pyridine derivatives have been explored for their potential as anticancer agents, antiviral drugs, and inhibitors of various enzymes and receptors. The presence of the carbonyl chloride functional group in 2-(Difluoromethyl)-6-iodo-4-nitropyridine-3-carbonyl chloride makes it a versatile intermediate for further chemical modifications, enabling the synthesis of a wide range of derivatives with tailored properties.

One of the key areas where 2-(Difluoromethyl)-6-iodo-4-nitropyridine-3-carbonyl chloride has shown promise is in the development of antiviral agents. The combination of its structural features provides a strong foundation for designing molecules that can target viral replication mechanisms. For instance, recent studies have demonstrated that pyridine-based compounds with similar structural motifs can effectively inhibit the activity of viral proteases and RNA-dependent RNA polymerases, which are critical enzymes in the life cycle of many viruses.

Another significant application of this compound is in the field of cancer research. The nitro group in 2-(Difluoromethyl)-6-iodo-4-nitropyridine-3-carbonyl chloride can be reduced under hypoxic conditions, which are commonly found in tumor microenvironments. This property makes it an attractive candidate for developing prodrugs that can be selectively activated in cancer cells, thereby minimizing toxicity to healthy tissues. Additionally, the iodine substituent can enhance the radiolabeling efficiency of the molecule, making it useful for imaging and therapeutic applications.

The synthesis of 2-(Difluoromethyl)-6-iodo-4-nitropyridine-3-carbonyl chloride involves several well-established chemical reactions. The difluoromethylation step is typically achieved using difluoroacetic acid or its derivatives, while the iodination can be performed using iodine or iodinating agents such as NIS (N-Iodosuccinimide). The nitration step is often carried out using concentrated nitric acid or mixed acid conditions. Finally, the formation of the carbonyl chloride group is typically achieved through thionyl chloride treatment.

In terms of safety and handling, 2-(Difluoromethyl)-6-iodo-4-nitropyridine-3-carbonyl chloride should be managed with care due to its reactivity and potential health hazards associated with carbonyl chlorides. Proper personal protective equipment (PPE) and laboratory practices should be followed to ensure safe handling and storage.

Recent advancements in computational chemistry have also played a crucial role in understanding the properties and behavior of 2-(Difluoromethyl)-6-iodo-4-nitropyridine-3-carbonyl chloride. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational flexibility, electronic structure, and reactivity patterns. These computational tools have facilitated rational design strategies for optimizing its biological activity and physicochemical properties.

In conclusion, 2-(Difluoromethyl)-6-iodo-4-nitropyridine-3-carbonyl chloride (CAS No. 1805146-36-4) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive starting point for developing novel therapeutic agents with enhanced efficacy and safety profiles. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying its importance in the field.